Cas no 771546-80-6 (Propanedinitrile,2-[(1-methyl-1H-imidazol-2-yl)methyl]-)

• Product Name: Propanedinitrile,2-[(1-methyl-1H-imidazol-2-yl)methyl]-
• CAS No: 771546-80-6
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 551572
• Update Time: 2024-01-30

Propanedinitrile,2-[(1-methyl-1H-imidazol-2-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[(1-methyl-1H-imidazol-2-yl)methyl]-
• Propanedinitrile,[(1-methyl-1H-imidazol-2-yl)methyl]- (9CI)
• Propanedinitrile, [(1-methyl-1H-imidazol-2-yl)methyl]- (9CI)
• Propanedinitrile, 2-[(1-methyl-1H-imidazol-2-yl)methyl]-

• Inchi： 1S/C8H8N4/c1-12-3-2-11-8(12)4-7(5-9)6-10/h2-3,7H,4H2,1H3
• InChI Key： CXBSAGRFCVZQHE-UHFFFAOYSA-N
• SMILES： C(#N)C(CC1N(C)C=CN=1)C#N

Computed Properties

• Exact Mass: 160.07504
• Monoisotopic Mass: 160.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4A^2

Experimental Properties

• PSA: 65.4